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Compound of Interest

Compound Name: Geranyl formate

Cat. No.: B089782

For laboratory professionals, including researchers, scientists, and drug development experts,
a comprehensive understanding of chemical safety and handling is paramount. This document
provides immediate, essential safety and logistical information for the handling of Geranyl
formate, including detailed operational and disposal plans to ensure the highest safety
standards in your laboratory.

Geranyl formate is a combustible liquid that can cause skin and eye irritation, and may cause
an allergic skin reaction.[1][2][3] It is harmful if swallowed and may cause lung damage if
aspirated.[4] Adherence to the following guidelines is critical for safe handling.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Geranyl formate.

Property Value

Flash Point 85.0 °C (185.0 °F) Closed Cup[1][3]
Boiling Point 216 °C (420.8 °F)[5]

Vapor Pressure 0.05 mm Hg at 25 °C[1]

Specific Gravity 0.9086 (water=1)[4]

Molecular Weight 182.26 g/mol [5]

ACGIH TLV (TWA) 50 ppm (205 mg/m3)[2]
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Operational Plan: From Receipt to Use

A systematic approach to handling Geranyl formate is crucial to minimize exposure and risk.

Receiving and Storage

 Inspection: Upon receipt, check that containers are clearly labeled and free from leaks.[4]

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2]
[4][5] Keep away from heat, sparks, open flames, and other ignition sources.[1][2] Store
away from incompatible materials such as strong oxidizing agents.[2][4]

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Use in a well-ventilated area.[2][4] Local exhaust ventilation may be necessary to
control airborne concentrations.[2]

o Eye and Face Protection: Wear safety glasses with side-shields or chemical safety goggles.

[2][5]
e Skin Protection:

o Gloves: Chemical-resistant gloves are required.[2][3][5] Inspect gloves prior to use and
use proper glove removal technique.[5]

o Clothing: Wear a lab coat or overalls.[4] An impervious apron is also recommended.[4][5]

» Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling vapors, use an
appropriate respirator.[2][5]

Handling Procedures

» Avoid all personal contact, including inhalation of vapors.[4][5]
e Do not allow clothing wet with Geranyl formate to remain in contact with skin.[4]

e Wash hands thoroughly after handling.[1][5]
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e Ground all equipment when handling the product to prevent static discharges.[1]

Emergency Procedures

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
eyelids.[1][5] Seek medical attention if irritation persists.[1][2]

o Skin Contact: Immediately remove all contaminated clothing.[3][4] Wash skin with soap and
plenty of water.[1][2][5] Seek medical attention if irritation or a rash occurs.[1][3]

e Inhalation: Remove the person to fresh air.[1][2][5] If breathing is difficult, administer oxygen.
[1] Seek medical attention if symptoms develop or persist.[1][2]

 Ingestion: Rinse mouth with water.[1][5] Do NOT induce vomiting.[1][2] Call a physician or
poison control center immediately.[1]

» Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a
fire.[1][2][4][5] Firefighters should wear self-contained breathing apparatus (SCBA) and full
protective clothing.[1][2][4]

Disposal Plan: Managing Geranyl Formate Waste

Proper disposal of Geranyl formate and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Spill Cleanup

e Minor Spills:

o

Eliminate all ignition sources.[1]

[¢]

Wear appropriate PPE.[4][5]

[¢]

Contain the spill and absorb it with an inert material such as sand, earth, or vermiculite.[1]

[415]

[¢]

Collect the absorbed material into a suitable, closed container for disposal.[2][5]

e Major Spills:
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o Evacuate the area and move upwind.[4]
o Alert the fire brigade and inform them of the location and nature of the hazard.[4]

o Prevent the spill from entering drains or waterways.[2][4][5]

Waste Disposal

o Dispose of Geranyl formate and contaminated materials as hazardous waste.[1][4][5]

» All waste disposal must be conducted in accordance with local, state, and federal
regulations.[4]

» Do not allow wash water from cleaning or process equipment to enter drains.[4]

» Empty containers may still contain product residue and should be treated as hazardous
waste.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Geranyl formate,
from initial receipt to final disposal.
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Caption: Workflow for the safe handling of Geranyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Geranyl
Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089782#personal-protective-equipment-for-handling-
geranyl-formate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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